Cas no 1805226-16-7 (2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805226-16-7
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4856953
• Update Time: 2025-08-04

2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-2-3-1-4(6(9)10)12-7(11)5(3)13(14)15/h1,6H,2H2,(H2,11,12)
• InChI Key： AWOFYHCWVBZBGU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC(=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine

Professional Introduction to 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805226-16-7)

2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805226-16-7, is a nitropyridine derivative featuring a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of multiple functional groups, including an amino group, a bromomethyl group, and a difluoromethyl group, contributes to its versatile reactivity and potential utility in the synthesis of novel therapeutic agents.

The< strong>2-amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine molecule exhibits a distinct chemical profile that positions it as an attractive intermediate in the development of pharmaceuticals targeting neurological and inflammatory disorders. Recent studies have highlighted its potential role in modulating enzymatic pathways and interacting with biological targets relevant to conditions such as Alzheimer's disease and chronic inflammation. The< strong>bromomethyl substituent, in particular, offers a reactive site for further functionalization, enabling the construction of more complex molecular architectures through cross-coupling reactions and other synthetic methodologies.

In the realm of drug discovery, the< strong>difluoromethyl group is a critical feature that enhances metabolic stability and binding affinity. This moiety has been extensively studied for its ability to improve pharmacokinetic properties, making it a favored element in the design of next-generation therapeutics. The nitro group present in the< strong>2-amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine structure also contributes to its reactivity, allowing for further derivatization and exploration of its pharmacological potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Molecular docking simulations have revealed that< strong>2-amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine exhibits promising binding affinities with enzymes involved in signal transduction and metabolic pathways. These findings suggest its potential as a lead compound for further optimization towards therapeutic applications.

The synthesis of< strong>2-amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, halogenation processes, and protection-deprotection schemes to manipulate the functional groups effectively. The use of advanced catalytic systems has also been explored to enhance reaction efficiency and minimize byproduct formation.

In conclusion, 2-amino-4-(bromomethyl)-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805226-16-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers developing innovative treatments for complex diseases. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a crucial role in the next wave of pharmaceutical discoveries.